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Compound of Interest

Compound Name: UNC6852

Cat. No.: B15540949

For Researchers, Scientists, and Drug Development Professionals

UNC6852 is a potent and selective degrader of the Polycomb Repressive Complex 2 (PRC2), a
key player in epigenetic regulation. This guide provides a comprehensive comparison of
UNCG6852's activity and selectivity against other epigenetic modifiers, supported by
experimental data and detailed protocols.

Mechanism of Action: Targeted Degradation of
PRC2

UNC6852 is a Proteolysis Targeting Chimera (PROTAC) that selectively targets the Embryonic
Ectoderm Development (EED) subunit of the PRC2 complex.[1][2][3] It functions by
simultaneously binding to EED and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] This
induced proximity triggers the ubiquitination and subsequent proteasomal degradation of not
only EED but also other core components of the PRC2 complex, namely EZH2 and SUZ12.[1]
[2] The degradation of the PRC2 complex leads to a reduction in histone H3 lysine 27
trimethylation (H3K27me3), a key epigenetic mark for gene silencing, and exhibits anti-
proliferative effects in specific cancer cell lines.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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